Cas no 2227645-97-6 (2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2227645-97-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5568701
• PubChem ID: 165593183
• Update Time: 2025-08-05

2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2227645-97-6
• 2-(3-methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• EN300-1633875
• 2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C11H19N3O/c1-7(2)14-5-4-10(12)11(14)9-6-15-13-8(9)3/h6-7,10-11H,4-5,12H2,1-3H3/t10-,11+/m1/s1
• InChI Key： UIMVATATXXQEBI-MNOVXSKESA-N
• SMILES： O1C=C(C(C)=N1)[C@H]1[C@@H](CCN1C(C)C)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine

Introduction to 2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No: 2227645-97-6)

2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine, identified by the CAS number 2227645-97-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic amines, featuring a fused pyrrolidine and oxazole ring system, which is a common motif in biologically active molecules. The presence of a methyl group at the 3-position of the oxazole ring and an isopropyl substituent on the pyrrolidine nitrogen introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The significance of this compound lies in its potential pharmacological activity. Heterocyclic compounds, particularly those incorporating oxazole and pyrrolidine moieties, have been extensively studied for their role in modulating various biological pathways. The 3-methyl substitution on the oxazole ring enhances the compound's ability to interact with biological targets, while the isopropyl group on the pyrrolidine ring contributes to its solubility and metabolic stability. These structural features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The unique structural framework of 2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine suggests that it may have the potential to disrupt PPIs involved in cancer, inflammation, and neurodegenerative diseases. Preliminary computational studies have indicated that this compound can bind to specific pockets within target proteins, potentially leading to the development of new drugs with improved efficacy and selectivity.

One of the most exciting aspects of this compound is its potential application in oncology research. Oxazole-containing derivatives have shown promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in various cancers. The methyl group at the 3-position of the oxazole ring may enhance binding affinity by optimizing van der Waals interactions with the protein target. Additionally, the isopropyl substituent on the pyrrolidine ring could improve pharmacokinetic properties by increasing lipophilicity while maintaining solubility.

Recent advances in medicinal chemistry have emphasized the importance of structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). The molecular structure of 2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-yl)pyrrolidin-3-amine aligns well with these approaches. High-throughput screening (HTS) campaigns have identified several analogs with enhanced binding affinity and reduced off-target effects. These findings suggest that further optimization of this scaffold could lead to the discovery of novel therapeutic agents with significant clinical applications.

The synthesis of 2-(3-Methyl-1,2-oxazol-4-yl)-1-(propan-2-y l)pyrrolidin -3 -amine presents both challenges and opportunities for synthetic chemists. The construction of the oxazole-pyrrolidine core requires careful selection of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled more efficient routes to complex heterocyclic systems. These advancements have not only streamlined the synthesis process but also allowed for greater diversification of molecular structures.

In addition to its pharmacological potential, this compound has shown promise in preclinical studies as a tool compound for understanding disease mechanisms. By modulating specific biological pathways, it can provide valuable insights into disease progression and therapeutic intervention strategies. For instance, studies using cell-based assays have demonstrated that derivatives of this scaffold can inhibit proliferation in cancer cell lines by disrupting key signaling cascades.

The development of novel drug candidates is often hampered by issues related to bioavailability and metabolic stability. However, preliminary data suggest that 2-(3-Methyl -1 , 2 -oxazol -4 - yl ) -1 - ( propan - 2 - y l )pyrrolidin - 3 - am ine exhibits favorable pharmacokinetic properties when tested in animal models. Its structural features contribute to good oral bioavailability and reduced susceptibility to metabolic degradation by cytochrome P450 enzymes.

The future direction of research on this compound will likely involve further exploration of its biological activity across multiple disease models. Collaborative efforts between synthetic chemists and biologists will be essential in elucidating its mechanism of action and identifying potential therapeutic applications. Additionally, computational modeling will play a crucial role in optimizing its structure for improved potency and selectivity.

In conclusion, 2 -( 3 - Methyl - 1 , 2 - ox az ol - 4 - yl ) - 1 -( propan - 2 - y l ) p y r rol idin e - 3 - am ine ( CAS No: 2227645 -97 -6) represents a promising lead compound for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound has the potential to contribute significantly to advancements in pharmaceutical chemistry.